![molecular formula C10H12O3S B1492601 3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid CAS No. 2092803-86-4](/img/structure/B1492601.png)
3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid
Overview
Description
3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid (CMCMTCA) is an organic compound with a unique molecular structure that has been studied for its potential applications in a variety of scientific fields. CMCMTCA is a five-membered heterocyclic compound containing a sulfur atom, a cyclopropyl group, and a carboxylic acid group. It is a versatile compound that has been researched for its potential applications in organic synthesis, medicine, and biotechnology.
Mechanism of Action
Target of Action
The primary target of 3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid is the Transforming growth factor-β1 (TGF-β1) induced epithelial–mesenchymal transformation of type 2 lung epithelial cells . TGF-β1 plays a crucial role in fibrosis, a progressive lung disease characterized by lung inflammation and excessive deposition of extracellular matrix components .
Mode of Action
This compound interacts with its target by inhibiting the expression of proteins such as α-SMA, vimentin, and collagen Ⅰ and increasing the expression of E-cadherin . This results in the attenuation of TGF-β1-induced epithelial–mesenchymal transformation in type 2 lung epithelial cells .
Biochemical Pathways
The biochemical pathway affected by this compound involves the TGF-β1/Smad pathway . The compound significantly reduces Smad2/3 phosphorylation levels, thereby inhibiting the TGF-β1-induced epithelial–mesenchymal transformation .
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of TGF-β1-induced epithelial–mesenchymal transformation in A549 cells and the reduction of bleomycin-induced pulmonary fibrosis in rats . This results in improved lung function, reduced lung inflammation and fibrosis, reduced collagen deposition, and reduced expression of E-cadherin .
Advantages and Limitations for Lab Experiments
3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid is a versatile compound that can be used in a variety of laboratory experiments. It has a relatively simple synthesis method, which makes it easy to produce in the laboratory. Additionally, its unique molecular structure makes it a useful building block for the synthesis of a variety of heterocyclic compounds. However, this compound is not widely available commercially, so it may be difficult to obtain in large quantities.
Future Directions
The potential applications of 3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid are still being explored. Further research is needed to investigate its mechanism of action and its potential uses in drug discovery and development. Additionally, further research is needed to determine the efficacy and safety of this compound as a potential therapeutic agent. Finally, further research is needed to investigate the potential uses of this compound in other fields, such as organic synthesis and biotechnology.
Scientific Research Applications
3-(Cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid has been studied for its potential applications in a variety of scientific fields. It has been used as a building block for the synthesis of a variety of heterocyclic compounds, including thiophene derivatives and cyclopropylmethyl-substituted thiophenes. It has also been used as a starting material for the synthesis of various drugs and pharmaceuticals. Additionally, this compound has been investigated as a potential inhibitor of enzymes involved in drug metabolism, as well as a potential anticancer agent.
properties
IUPAC Name |
3-(cyclopropylmethoxy)-4-methylthiophene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3S/c1-6-5-14-9(10(11)12)8(6)13-4-7-2-3-7/h5,7H,2-4H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYMJPGGNCPXOEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1OCC2CC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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